Cas no 2138121-44-3 (3-(5-tert-butyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)aniline)

• Product Name: 3-(5-tert-butyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)aniline
• CAS No: 2138121-44-3
• MF: C₁₇H₂₃N₃
• MW: 269.384623765945
• CID: 5937015
• PubChem ID: 165849527
• Update Time: 2025-10-31

3-(5-tert-butyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(5-tert-butyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)aniline
• 2138121-44-3
• EN300-1154289

• Inchi： 1S/C17H23N3/c1-17(2,3)12-7-8-15-14(10-12)16(20-19-15)11-5-4-6-13(18)9-11/h4-6,9,12H,7-8,10,18H2,1-3H3,(H,19,20)
• InChI Key： PTVJMZWGSLEFJV-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C3C=CC=C(C=3)N)=N1)CC(CC2)C(C)(C)C

Computed Properties

• Exact Mass: 269.189197746g/mol
• Monoisotopic Mass: 269.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-(5-tert-butyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)aniline

Professional Introduction to Compound with CAS No. 2138121-44-3 and Product Name: 3-(5-tert-butyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)aniline

The compound identified by the CAS number 2138121-44-3 and the product name 3-(5-tert-butyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)aniline represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered considerable attention due to its potential therapeutic applications. The presence of a tetrahydro-1H-indazol core and an aniline substituent suggests a unique pharmacophoric profile that may contribute to its biological activity.

In recent years, there has been a growing interest in indazole derivatives as scaffolds for developing novel bioactive molecules. The structural motif of 5-tert-butyl-4,5,6,7-tetrahydro-1H-indazol introduces rigidity and lipophilicity to the molecule, which can enhance its interaction with biological targets. This structural feature has been exploited in various drug discovery campaigns to improve pharmacokinetic properties and target specificity. The aniline group further extends the molecular framework, providing additional sites for hydrogen bonding and electrostatic interactions with biological receptors.

Current research in medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacological effects. The compound in question has been investigated for its potential role in modulating various biological pathways. Preliminary studies indicate that it may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and neurological disorders. The tert-butyl substituent at the 5-position of the indazole ring appears to play a crucial role in fine-tuning the molecule's pharmacokinetic profile, enhancing its metabolic stability and reducing off-target effects.

The synthesis of 3-(5-tert-butyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)aniline involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to construct the indazole core with high regioselectivity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been instrumental in achieving the desired molecular architecture. These synthetic strategies not only ensure high yields but also allow for structural modifications that can be tailored to optimize biological activity.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding interactions of this compound with potential target proteins. These studies suggest that the tetrahydro-1H-indazol moiety interacts favorably with hydrophobic pockets of biological targets, while the aniline group engages in hydrogen bonding networks. Such insights are critical for designing next-generation analogs with enhanced potency and selectivity. The integration of experimental data with computational predictions provides a robust framework for rational drug design.

The pharmacological evaluation of 3-(5-tert-butyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)aniline has revealed promising results in preclinical models. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary in vivo studies suggest that it may exhibit neuroprotective effects by modulating neurotransmitter release and receptor activity. These findings underscore the compound's potential as a lead molecule for developing novel therapeutic agents.

The development of new pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity. The case of 3-(5-tert-butyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)aniline exemplifies how structural modifications can lead to significant improvements in drug-like properties. The incorporation of the tert-butyl group not only enhances lipophilicity but also provides steric hindrance that can prevent unwanted interactions with non-target proteins. Such features are essential for minimizing side effects and improving overall therapeutic efficacy.

Future research directions include further optimization of this compound to enhance its pharmacological profile. Strategies such as scaffold hopping and library screening may be employed to identify novel analogs with improved potency and selectivity. Additionally, exploring different synthetic routes could lead to more cost-effective production methods without compromising quality. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into clinical applications.

The significance of this compound extends beyond its immediate therapeutic applications. It serves as a valuable tool for understanding structure-function relationships in medicinal chemistry. By studying its interactions with biological targets and assessing its pharmacological effects, researchers can gain insights that inform the design of future drugs. This iterative process is fundamental to advancing drug discovery efforts and addressing unmet medical needs.

In conclusion,3-(5-tert-butyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)aniline, identified by CAS number 2138121-44-3, represents a promising candidate for further development in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive scaffold for designing novel therapeutic agents. As research progresses，this compound is likely to contribute significantly to advancements in drug discovery，offering hope for new treatments across multiple therapeutic areas.